Cas no 1807148-44-2 (3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile)
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile
-
- Inchi: 1S/C10H11F2N3/c1-6-4-7(10(11)12)8(5-14)9(15-6)2-3-13/h4,10H,2,5,14H2,1H3
- InChI Key: NPFLZKKDWXIXJT-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C)N=C(CC#N)C=1CN)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 248
- XLogP3: 0.4
- Topological Polar Surface Area: 62.7
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029017270-250mg |
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile |
1807148-44-2 | 95% | 250mg |
$1,038.80 | 2022-03-31 | |
| Alichem | A029017270-500mg |
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile |
1807148-44-2 | 95% | 500mg |
$1,802.95 | 2022-03-31 | |
| Alichem | A029017270-1g |
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile |
1807148-44-2 | 95% | 1g |
$3,010.80 | 2022-03-31 |
3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile
Recent Advances in the Study of 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile (CAS: 1807148-44-2)
In recent years, the compound 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile (CAS: 1807148-44-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both aminomethyl and difluoromethyl groups on the pyridine ring, along with the acetonitrile moiety, contributes to its distinct chemical properties and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development.
One of the key areas of research involving 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile is its role as a building block in the synthesis of novel pharmaceutical agents. The compound's ability to serve as a versatile intermediate has been demonstrated in the development of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of selective JAK2 inhibitors, showcasing its potential in targeted therapy for myeloproliferative disorders. The study reported improved pharmacokinetic properties and reduced off-target effects compared to earlier analogs.
Another significant advancement involves the exploration of 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile in neurodegenerative disease research. A recent preclinical study investigated its neuroprotective effects in models of Parkinson's disease, attributing its activity to the modulation of oxidative stress pathways. The difluoromethyl group was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor in central nervous system drug development. These findings were published in ACS Chemical Neuroscience and have sparked further interest in the compound's potential for treating neurological disorders.
From a synthetic chemistry perspective, researchers have made notable progress in optimizing the production of 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile. A 2024 patent application disclosed a novel, high-yield synthesis route that reduces the number of steps and improves overall efficiency. This advancement is particularly relevant for scaling up production while maintaining the compound's purity and stability. The patent also highlighted the importance of controlling reaction conditions to minimize the formation of byproducts, which has been a challenge in earlier synthetic approaches.
In conclusion, the growing body of research on 3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile (CAS: 1807148-44-2) underscores its importance as a valuable chemical entity in pharmaceutical development. Its diverse applications, ranging from kinase inhibition to neuroprotection, coupled with recent synthetic improvements, position this compound as a promising candidate for future drug discovery efforts. Continued investigation into its biological activities and optimization of its properties will likely yield significant contributions to the field of chemical biology and medicine.
1807148-44-2 (3-(Aminomethyl)-4-(difluoromethyl)-6-methylpyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)